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Compound of Interest

Compound Name: Paxiphylline D

Cat. No.: B1159089

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, storage, and
handling of Paxilline stock solutions for various research applications. Paxilline is a potent and
selective blocker of large-conductance Ca2+-activated potassium (BK) channels, making it a
valuable tool in neuroscience, pharmacology, and physiology research.[1][2][3]

Physicochemical and Solubility Data

A summary of the key quantitative data for Paxilline is presented in the table below for easy
reference. This information is crucial for accurate preparation of stock solutions and
subsequent experimental dilutions.
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Property Value Source(s)
Molecular Weight 435.6 g/mol [1112114]
Molecular Formula C27H33NO4 [1][2]

CAS Number 57186-25-1 [1][2]
Purity >98%

Appearance Crystalline solid / White 1]

powder

o ~30 mg/mL to 100 mg/mL (or
Solubility in DMSO [5]161[7]
up to 100 mM)

Solubility in Ethanol ~10 mg/mL [5]

Solubility in DMF ~30 mg/mL [2][5]

Very poor / Sparingly soluble in
Water Solubility aqu):esus bufers i [2][5]

Experimental Protocols

Preparation of Paxilline Stock Solution (e.g., 10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of Paxilline in Dimethyl
Sulfoxide (DMSO).

Materials:

Paxilline (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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e \ortex mixer

e Pipettes

Procedure:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses. Handle Paxilline, a mycotoxin, in a well-ventilated area or a
chemical fume hood.[8]

o Calculation:

o To prepare a 10 mM stock solution, calculate the required mass of Paxilline using its
molecular weight (435.6 g/mol ).

o For1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (g) = 0.010 mol/L x 0.001 L x 435.6 g/mol = 0.004356 g = 4.356 mg

o Therefore, weigh out 4.356 mg of Paxilline for 1 mL of 10 mM stock solution.

¢ Dissolution:

o Carefully weigh the calculated amount of Paxilline powder and place it into a sterile vial.

o Add the desired volume of DMSO (e.g., 1 mL) to the vial.

o Vortex the solution thoroughly until the Paxilline is completely dissolved. Gentle warming
or sonication can be used to aid dissolution if precipitation occurs.[6][9][10]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[2][9] When stored at -20°C, it is recommended to use the solution

within one year.[9]

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted with the appropriate
aqueous buffer or cell culture medium to the final desired concentration. It is important to note
that Paxilline is sparingly soluble in aqueous solutions.[5] Therefore, the final concentration of
DMSO in the working solution should be kept low (typically <0.1%) to avoid solvent-induced
artifacts. For aqueous solutions, it is not recommended to store them for more than one day.[5]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the primary signaling pathway affected by Paxilline and a
general experimental workflow for its use in cell culture.
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Paxilline Mechanism of Action
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Caption: Mechanism of Paxilline as a BK channel inhibitor.
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General Experimental Workflow with Paxilline
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Caption: A typical workflow for in vitro experiments using Paxilline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

